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Compound Focus: Thioquinapiperifil

CAS No.: 220060-39-9

Cat. No.: S545254

Get Quote

The table below summarizes the key information available for Thioquinapiperifil.

Property Value / Description
Source /
Conditions

Molecular Formula C₂₄H₂₈N₆OS [1] [2]

Molecular Weight 448.59 g/mol [1] [2]

CAS Number 220060-39-9 [1] [2] [3]

Appearance Solid [1] [2]

Purity ≥98% [1]

PDE-5 Inhibition (IC₅₀) 0.074 nM (non-competitive) [1]

Recommended Storage
(Powder)

-20°C (3 years); 4°C (2 years) [1]

Recommended Storage
(Solution)

-80°C (6 months); -20°C (1 month) [1]

Solubility Likely soluble in DMSO; may require solvents like

PEG300, Tween 80, or Cremophor for aqueous
formulations.

[1]
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Experimental Protocols and Formulation Guidance

While a certified stability method is unavailable, here are detailed protocols for handling and analysis based

on general practices for similar compounds and available data.

Sample Preparation and Formulation

Thioquinapiperifil has low aqueous solubility, so it typically requires specific solvent systems. Here are two

common formulation methods, with Injection Formulation 2 being a recommended starting point for good

solubility and stability [1].

Formulation Composition Preparation Example (1 mL of 2.5 mg/mL)

Injection
Formulation 2

DMSO : PEG300 : Tween 80 :
Saline = 10 : 40 : 5 : 45

100 μL of 25 mg/mL DMSO stock + 400 μL
PEG300 + 50 μL Tween 80 + 450 μL Saline.

Mix well.

Oral
Formulation 1

Suspend in 0.5%

Carboxymethylcellulose Sodium
(CMC Na)

Add 250 mg of Thioquinapiperifil to 100 mL

of 0.5% CMC Na solution. Mix to form a
suspension.

This diagram illustrates the workflow for preparing a stable solution for injection:
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Start Preparation

Prepare 25 mg/mL
DMSO Stock Solution

Add 100 µL DMSO Stock

Add 400 µL PEG300

Add 50 µL Tween 80

Add 450 µL Saline

Mix Well
Final Solution: 2.5 mg/mL

Click to download full resolution via product page

Analysis and Detection Method

For detecting and quantifying Thioquinapiperifil, Liquid Chromatography coupled with Mass Spectrometry

(LC-MS) is the most reliable technique. The following parameters, adapted from methods used to screen for

Thioquinapiperifil in adulterated supplements, can serve as a starting point for your method development

[4] [3].
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Instrument: UHPLC-Q/TOF-MS (Ultra-High-Performance Liquid Chromatography-Quadrupole/Time

of Flight Mass Spectrometry)
Column: Reversed-Phase C18 (e.g., Capcell PAK C18)

Mobile Phase:
A: Water with 0.2% Acetic Acid

B: Acetonitrile
Gradient Elution: Optimize for separation from other components (e.g., from 5% B to 95% B over

15-20 minutes).
Flow Rate: 0.2 mL/min

Ionization Mode: Electrospray Ionization (ESI), Positive mode
Detection: Monitor for the protonated molecule [M+H]⁺ at m/z 449.20 (for C₂₄H₂₉N₆OS⁺).

Frequently Asked Questions

Q1: What is the exact degradation half-life of Thioquinapiperifil in
a buffered solution?

There are no published studies on the degradation kinetics of Thioquinapiperifil in solution. The half-life

is dependent on specific conditions like solvent, pH, temperature, and light exposure. You must determine

this empirically using a stability-indicating method (like the LC-MS protocol above).

Q2: What are the primary degradation products?

The specific degradation pathway for Thioquinapiperifil is unknown. However, based on its structure and a

related compound, hydrolysis of functional groups and intramolecular cyclization are potential routes [5] [3].

Degradation products can be identified by using HRMS to detect ions with different masses during forced

degradation studies.

Q3: How should I store stock solutions for long-term use?

For maximum stability, store stock solutions at -80°C and use them within 6 months. For short-term use,

storage at -20°C is acceptable for about one month. Avoid repeated freeze-thaw cycles by aliquoting the

solution [1].
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Q4: What are the known safety hazards?

Thioquinapiperifil is classified as Harmful if swallowed (H302) and Very toxic to aquatic life with long-

lasting effects (H410). Always use personal protective equipment (PPE) and avoid releasing the chemical

into the environment [2].

Troubleshooting Guide

Problem Potential Cause Solution

Poor Solubility in
Aqueous Buffer

Low inherent aqueous
solubility.

Use a recommended solvent system from
the formulation guide above. Gently

sonicate and warm the solution if needed.

Precipitation in
Solution

Solution is supersaturated;

temperature or solvent
composition change.

Filter through a 0.2 µm filter. Re-formulate

with a higher percentage of co-solvents like
PEG300.

Unexpected
Degradation

Exposure to high temperature,
light, or incompatible pH.

Conduct studies in the dark at controlled,
low temperatures (e.g., 4°C). Ensure the

solution pH is neutral to slightly acidic.

High Matrix
Interference (in
supplements)

Complex oil-based fillings in

soft-gel capsules.

Use a cleanup method like Enhanced Matrix

Removal-Lipid (EMR-Lipid) dSPE before
LC-MS analysis [6].

Key Recommendations for Stability Studies

To establish a reliable stability profile for your Thioquinapiperifil solutions, consider the following actions:

Conduct Forced Degradation Studies: Expose the solution to stress conditions like acid, base,
oxidants, heat, and light to identify degradation pathways and products.

Establish a Stability-Indicating HPLC/LC-MS Method: Develop and validate a method that can
separate Thioquinapiperifil from its degradation products.

Monitor System Suitability: Regularly check the performance of your analytical system with quality
control samples.
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Adhere to Safe Handling Protocols: Always consult the Safety Data Sheet (SDS) before working

with this compound [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physicochemical Properties and Known Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b545254#thioquinapiperifil-stability-

in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
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